uridine 5'-(3-{2-acetylamino-3-O-[(R)-1-carboxyethyl]-2-deoxy-D-glucopyranosyl} dihydrogen diphosphate)
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Overview
Description
UDP-N-acetylmuramic acid is an UDP-amino sugar. It is a conjugate acid of an UDP-N-acetylmuramate(3-).
Scientific Research Applications
Enzyme Inhibition and Substrate Analogs
Uridine compounds, including the one , have been explored as potential inhibitors for various enzymes, particularly those involved in biosynthetic pathways. For instance, some C-glucopyranosyl nucleosides containing N-acetyl glucosaminyl and uridine units were synthesized as nonhydrolyzable substrate analogues of UDP-GlcNAc aimed to inhibit chitin synthases. This research suggests a potential application in controlling processes that involve chitin, such as fungal growth or insect exoskeleton formation (Grugier et al., 2000).
Radiolabeling and Structural Studies
The synthesis of uridine compounds with specific structural modifications, such as the introduction of radiolabels or fluorine atoms, enables their use in various structural and biochemical studies. For example, 2-deoxy-2-fluoro-α-D-[6-3H]glucopyranosyl uridine-5´-diphosphate was synthesized with a late introduction of radiolabel, indicating its potential use in tracking and analyzing biochemical pathways (Stick & Watts, 2002).
Enzymatic and Chemoenzymatic Synthesis
Some studies focus on the enzymatic and chemoenzymatic synthesis of uridine diphosphate compounds, highlighting their importance in various biochemical processes. For example, two non-natural fluorinated 2-N-acetamidosugar nucleotides were enzymatically constructed, demonstrating the versatility of these compounds in biochemical synthesis (Feng et al., 2004).
Biosynthesis and Biochemical Roles
Uridine diphosphate compounds play critical roles in cellular processes, such as glycosylation and cell wall formation. Research into their biosynthesis and functionality provides insights into their biological importance. For instance, the enhanced production of uridine diphosphate N-acetylglucosamine using whole-cell catalysis showcases the potential industrial and biochemical applications of these compounds (Ying et al., 2009).
Properties
Molecular Formula |
C20H31N3O19P2 |
---|---|
Molecular Weight |
679.4 g/mol |
IUPAC Name |
(2R)-2-[(3R,4R,5S,6R)-3-acetamido-2-[[[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-5-hydroxy-6-(hydroxymethyl)oxan-4-yl]oxypropanoic acid |
InChI |
InChI=1S/C20H31N3O19P2/c1-7(18(30)31)38-16-12(21-8(2)25)19(40-9(5-24)14(16)28)41-44(35,36)42-43(33,34)37-6-10-13(27)15(29)17(39-10)23-4-3-11(26)22-20(23)32/h3-4,7,9-10,12-17,19,24,27-29H,5-6H2,1-2H3,(H,21,25)(H,30,31)(H,33,34)(H,35,36)(H,22,26,32)/t7-,9-,10-,12-,13-,14-,15-,16-,17-,19?/m1/s1 |
InChI Key |
NQBRVZNDBBMBLJ-VZUUOWJQSA-N |
Isomeric SMILES |
C[C@H](C(=O)O)O[C@H]1[C@@H]([C@H](OC([C@@H]1NC(=O)C)OP(=O)(O)OP(=O)(O)OC[C@@H]2[C@H]([C@H]([C@@H](O2)N3C=CC(=O)NC3=O)O)O)CO)O |
Canonical SMILES |
CC(C(=O)O)OC1C(C(OC(C1O)CO)OP(=O)(O)OP(=O)(O)OCC2C(C(C(O2)N3C=CC(=O)NC3=O)O)O)NC(=O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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